Cas no 2091592-33-3 (1,1-dioxo-1lambda6-thiolane-2-sulfonyl chloride)

• Product Name: 1,1-dioxo-1lambda6-thiolane-2-sulfonyl chloride
• CAS No: 2091592-33-3
• MF: C₄H₇ClO₄S₂
• MW: 218.678978204727
• MDL: MFCD30631605
• CID: 5247454
• Update Time: 2025-10-29

1,1-dioxo-1lambda6-thiolane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonyl chloride, tetrahydro-, 1,1-dioxide
• 1,1-dioxo-1lambda6-thiolane-2-sulfonyl chloride

• MDL： MFCD30631605
• Inchi： 1S/C4H7ClO4S2/c5-11(8,9)4-2-1-3-10(4,6)7/h4H,1-3H2
• InChI Key： ZWXPMBURMQVZPH-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)S(=O)(=O)CCC1

Additional information on 1,1-dioxo-1lambda6-thiolane-2-sulfonyl chloride

Research Briefing on 1,1-dioxo-1lambda6-thiolane-2-sulfonyl chloride (CAS: 2091592-33-3) in Chemical Biology and Pharmaceutical Applications

1,1-dioxo-1lambda6-thiolane-2-sulfonyl chloride (CAS: 2091592-33-3) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique sulfone and sulfonyl chloride functional groups, serves as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules and drug candidates. Recent studies have explored its applications in peptide modification, covalent inhibitor design, and as a key building block in sulfonamide-based therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1,1-dioxo-1lambda6-thiolane-2-sulfonyl chloride in the synthesis of covalent kinase inhibitors. Researchers utilized its reactive sulfonyl chloride moiety to selectively target cysteine residues in ATP-binding pockets, enabling the development of irreversible inhibitors with enhanced potency and selectivity. The study reported a 5- to 10-fold improvement in inhibitory activity compared to reversible analogs, demonstrating the compound's potential in targeted cancer therapies.

In the field of antibiotic development, a 2024 publication in ACS Infectious Diseases described the use of this compound to create novel β-lactamase inhibitors. The thiolane sulfone scaffold was found to confer unusual stability against enzymatic degradation while maintaining strong binding affinity to class A and C β-lactamases. This dual functionality addresses a critical challenge in combating antibiotic-resistant bacteria, positioning 1,1-dioxo-1lambda6-thiolane-2-sulfonyl chloride as a valuable tool in antimicrobial drug discovery.

Recent advances in synthetic methodology have expanded the utility of this compound. A 2023 Organic Letters report detailed a mild, metal-free protocol for its coupling with various nucleophiles, achieving yields of 85-95% under physiological conditions. This development is particularly significant for bioconjugation applications, where traditional heavy metal catalysts are often incompatible with biological systems. The method has been successfully applied to antibody-drug conjugate synthesis, demonstrating improved stability profiles compared to conventional linker chemistries.

Emerging research (2024) in chemical proteomics has employed 1,1-dioxo-1lambda6-thiolane-2-sulfonyl chloride as a reactive handle for activity-based protein profiling. Its balanced reactivity (between overly aggressive and insufficiently reactive sulfonyl chlorides) makes it ideal for capturing transient enzyme-substrate interactions. This application has led to the identification of previously unknown drug targets in several disease pathways, including neurodegenerative disorders and metabolic syndromes.

From a safety and scalability perspective, recent process chemistry studies have addressed previous limitations in large-scale production. A 2024 Organic Process Research & Development article presented an optimized continuous flow synthesis that reduces hazardous intermediate accumulation while improving overall yield to 78%. This advancement supports the compound's transition from research-scale applications to potential commercial pharmaceutical production.

In conclusion, 1,1-dioxo-1lambda6-thiolane-2-sulfonyl chloride (2091592-33-3) represents a multifaceted tool in modern drug discovery and chemical biology. Its unique reactivity profile continues to enable innovative approaches across multiple therapeutic areas, from targeted oncology to infectious diseases. The recent methodological improvements in its synthesis and application suggest growing importance in the pharmaceutical industry's toolkit, particularly as the field increasingly values covalent modulation strategies and stable bioconjugation chemistry.